5-(3-Formylphenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-[3-hydroxy-5-(trifluoromethoxy)phenyl]benzaldehyde
• InChI: InChI=1S/C14H9F3O3/c15-14(16,17)20-13-6-11(5-12(19)7-13)10-3-1-2-9(4-10)8-18/h1-8,19H
• InChI Key: JXXZOLZHVDPFLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O)C=O
• Molecular Formula: C14H9F3O3
• DSSTOX Substance ID: DTXSID80686523
• Molecular Weight: 282.21 g/mol
• CAS No.: 1261897-66-8

Description

5-(3-Formylphenyl)-3-trifluoromethoxyphenol is an organic compound characterized by the presence of a formyl group (–CHO) attached to a phenyl ring, and a trifluoromethoxy group (–OCF₃) attached to another phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Formylphenyl)-3-trifluoromethoxyphenol can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction typically requires a palladium catalyst, a base, and a solvent such as toluene or ethanol. The reaction conditions are generally mild, making it suitable for the synthesis of various substituted phenyl derivatives.

Industrial Production Methods

Industrial production of 5-(3-Formylphenyl)-3-trifluoromethoxyphenol may involve large-scale application of the Suzuki–Miyaura coupling reaction. The process can be optimized for higher yields and purity by adjusting reaction parameters such as temperature, pressure, and the concentration of reactants. Additionally, continuous flow reactors may be employed to enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(3-Formylphenyl)-3-trifluoromethoxyphenol undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The trifluoromethoxy group can participate in nucleophilic aromatic substitution reactions, where nucleophiles replace the trifluoromethoxy group under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles such as amines, thiols, or alkoxides

Major Products Formed

Oxidation: 5-(3-Carboxyphenyl)-3-trifluoromethoxyphenol

Reduction: 5-(3-Hydroxyphenyl)-3-trifluoromethoxyphenol

Substitution: Various substituted phenyl derivatives depending on the nucleophile used

Scientific Research Applications

5-(3-Formylphenyl)-3-trifluoromethoxyphenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules. Its unique functional groups make it a versatile intermediate in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of molecules that can interact with specific biological targets.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-(3-Formylphenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The trifluoromethoxy group can enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and improving its cellular uptake. These interactions can modulate various biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

5-Trifluoromethyl-2-formylphenylboronic acid: Shares the trifluoromethyl and formyl groups but differs in the presence of a boronic acid group.

3-Trifluoromethoxybenzaldehyde: Similar structure but lacks the phenolic hydroxyl group.

Uniqueness

5-(3-Formylphenyl)-3-trifluoromethoxyphenol is unique due to the combination of its formyl, trifluoromethoxy, and phenolic hydroxyl groups. This combination imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications.